Cas no 1806958-98-4 (Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806958-98-4
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4897804
• Update Time: 2025-10-29

Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H10F5NO3/c1-3-20-10(18)7-8(19-2)6(11(14,15)16)5(4-17-7)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： OGJSYHHODHLYLR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=O)OCC)=NC=C1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate, with the CAS number 1806958-98-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with difluoromethyl, methoxy, and trifluoromethyl groups, as well as an ethyl ester moiety. These functional groups confer the compound with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

The synthesis of Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and esterification to construct the molecule. The presence of electron-withdrawing groups like trifluoromethyl and difluoromethyl enhances the reactivity of the pyridine ring, facilitating these transformations. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate can be readily converted into derivatives with potent pharmacological activities. For instance, its transformation into pyridine-based antibiotics has been explored in recent research. The trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability, which are critical for drug design. Additionally, the methoxy group can act as a directing agent for further functionalization, enabling the creation of diverse bioactive compounds.

In the realm of materials science, this compound has found utility as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylate group serves as a versatile ligand for metal ions, while the fluorinated substituents impart unique electronic and steric properties to the resulting materials. Recent investigations have demonstrated that incorporating Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate into MOFs can enhance their gas adsorption capabilities and catalytic performance.

The environmental impact and safety profile of Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate are critical considerations for its widespread use. While the compound itself is not classified as hazardous under standard conditions, its handling requires adherence to good laboratory practices to minimize exposure risks. Ongoing research is focused on developing eco-friendly synthesis routes and waste management strategies to ensure sustainable production.

Looking ahead, Ethyl 5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate holds immense potential for innovation across multiple disciplines. Its role as a versatile building block in organic synthesis continues to expand, driven by advancements in synthetic methodologies and computational modeling. As researchers delve deeper into its properties and applications, this compound is poised to contribute significantly to breakthroughs in drug discovery, materials science, and beyond.